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Compound of Interest

Compound Name: Davelizomib

Cat. No.: B12390117 Get Quote

Davelizomib Experiments: Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals interpret

unexpected results in experiments involving Davelizomib.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Davelizomib?

A1: Davelizomib is a proteasome inhibitor.[1][2] It functions by reversibly inhibiting the

chymotrypsin-like activity of the 26S proteasome, a large protein complex responsible for

degrading ubiquitinated proteins. This inhibition leads to the accumulation of proteins that are

normally targeted for degradation, which can induce cell cycle arrest and apoptosis in cancer

cells.

Q2: What are the known downstream signaling pathways affected by Davelizomib?

A2: By inhibiting the proteasome, Davelizomib affects multiple intracellular signaling pathways.

A primary consequence is the stabilization of IκB, an inhibitor of the NF-κB transcription factor.

This prevents NF-κB activation, a pathway often dysregulated in cancer to promote cell

survival. Additionally, the accumulation of pro-apoptotic proteins, such as p53 and Bax, can
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trigger the intrinsic apoptotic pathway. The disruption of protein homeostasis also leads to

endoplasmic reticulum (ER) stress and the unfolded protein response (UPR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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